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Compound of Interest

Benzyltriphenylphosphonium
Compound Name:

chloride

Cat. No.: B094815

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzyltriphenylphosphonium
chloride, a versatile reagent in organic synthesis. It covers its chemical and physical
properties, safety information, and detailed experimental protocols for its application in the
Wittig reaction.

Chemical Identity and Properties

Benzyltriphenylphosphonium chloride, a quaternary phosphonium salt, is a key reagent in
organic chemistry, primarily utilized for the synthesis of alkenes via the Wittig reaction.[1][2] It
also serves as a phase-transfer catalyst, facilitating reactions between reactants in immiscible
phases.[1][3][4]

Table 1: Chemical Identifiers for Benzyltriphenylphosphonium Chloride
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Identifier

Value

CAS Number

1100-88-5[5][6]

Molecular Formula

C25H22CIP[3][6]

Molecular Weight 388.87 g/mol [3][7]

IUPAC Name benzyl(triphenyl)phosphanium chloride[8]
InChl Key USFRYJRPHFMVBZ-UHFFFAQYSA-M[2]
Synonyms Triphenyl(phenylmethyl)phosphonium chloride,

BTPPCI1][6]

Table 2: Physical and Chemical Properties of Benzyltriphenylphosphonium Chloride

Property Value
White to off-white powder/crystalline solid[8][9]
Appearance
[10]
Melting Point ~337 °C (decomposes)[5][11]
. Soluble in water and alcohol.[3][12] Insoluble in
Solubility
acetone.[3]
- Stable under normal conditions.[9] Hygroscopic
Stability N ]
and sensitive to light.[3][9][13][14]
Store at < 20°C under an inert atmosphere.[9]
Storage

[15]

Safety and Handling

Benzyltriphenylphosphonium chloride is a hazardous substance and should be handled

with appropriate safety precautions.[7]

Table 3: GHS Hazard Information for Benzyltriphenylphosphonium Chloride
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Hazard Statement Description

H300 Fatal if swallowed[7][8]

H330 Fatal if inhaled[3][8]

H318 Causes serious eye damage[3][8]

H335 May cause respiratory irritation[3][14]

H372 Causes damage to organs through prolonged or
repeated exposure[16]

HA10 Very toxic to aquatic life with long lasting

effects[3][16]

Handling Precautions:
o Use only in a well-ventilated area or under a chemical fume hood.[13]

o Wear personal protective equipment, including gloves, safety goggles, and a lab coat.[16]
[17]

e Avoid breathing dust.[7]
e Wash hands thoroughly after handling.[7]
o Keep away from incompatible materials such as strong oxidizing agents and bases.[9][13]

Experimental Protocols

Benzyltriphenylphosphonium chloride is a cornerstone of the Wittig reaction. Below are
detailed protocols for its preparation and use in a typical Wittig olefination.

3.1. Synthesis of Benzyltriphenylphosphonium Chloride

This protocol outlines the preparation of the phosphonium salt from triphenylphosphine and
benzyl chloride.[18][19][20]

Materials:
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» Triphenylphosphine

e Benzyl chloride

o Acetonitrile or Toluene

e Sodium iodide (catalyst, optional)

 Diethyl ether (for washing)

¢ Round-bottom flask with reflux condenser

 Stirring apparatus

e Heating mantle

e |ce bath

Filtration apparatus

Procedure:

 In a round-bottom flask, dissolve triphenylphosphine (1.0 eq) in acetonitrile or toluene.

e Add benzyl chloride (1.0 eq) and a catalytic amount of sodium iodide.[21]

e Heat the mixture to reflux and maintain for 2-3 hours with continuous stirring. A white solid
may form during this time.[20][21]

 After the reflux period, cool the reaction mixture to room temperature.

o Further cool the mixture in an ice bath to promote complete precipitation of the product.[21]

o Collect the white crystalline product by vacuum filtration.

» Wash the crystals with cold diethyl ether to remove any unreacted starting materials.[21]

e Dry the resulting benzyltriphenylphosphonium chloride in a vacuum oven.
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3.2. Wittig Reaction: Synthesis of trans-9-(2-Phenylethenyl)anthracene

This protocol details the reaction of benzyltriphenylphosphonium chloride with 9-
anthraldehyde to form an alkene.[22][23]

Materials:

Benzyltriphenylphosphonium chloride

e 9-Anthraldehyde

e Dichloromethane (DCM)

¢ 50% (w/w) aqueous sodium hydroxide (NaOH)
o Water

e Anhydrous sodium sulfate

e 1-Propanol (for recrystallization)

» Reaction vessel with a stirrer

e Separatory funnel

« Filtration apparatus

Procedure:

In a reaction vessel, combine benzyltriphenylphosphonium chloride (1.1 eq) and 9-
anthraldehyde (1.0 eq).[22]

e Add dichloromethane as the solvent and stir the mixture vigorously.[22]

e Slowly add 50% aqueous sodium hydroxide dropwise to the stirring mixture. The formation of
the ylide is often indicated by a color change.[22][24]

o Continue to stir the reaction mixture vigorously for 30 minutes at room temperature.[22]
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o After 30 minutes, transfer the mixture to a separatory funnel.
» Dilute with water and dichloromethane, then separate the organic layer.[22]

o Extract the aqueous layer with additional dichloromethane to ensure complete recovery of
the product.

o Combine the organic extracts and dry over anhydrous sodium sulfate.[22]
« Filter to remove the drying agent and evaporate the solvent under reduced pressure.

o Recrystallize the crude product from a minimal amount of hot 1-propanol to yield the pure
alkene product.[22][24]

Visualized Mechanisms and Workflows

4.1. The Wittig Reaction Signaling Pathway

The Wittig reaction proceeds through a well-defined mechanism involving the formation of a
phosphorus ylide, which then reacts with a carbonyl compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]
2. Benzyltriphenylphosphonium chloride | 1100-88-5 | Benchchem [benchchem.com]

3. Benzyltriphenylphosphonium chloride, 99% 25 g | Buy Online | Thermo Scientific Alfa
Aesar | Fisher Scientific [fishersci.co.uk]

4. chemimpex.com [chemimpex.com]

5. lookchem.com [lookchem.com]

6. scbt.com [scbt.com]

7. dept.harpercollege.edu [dept.harpercollege.edul]

8. Benzyltriphenylphosphonium chloride | C25H22P.Cl | CID 70671 - PubChem
[pubchem.ncbi.nim.nih.gov]

9. Benzyltriphenylphosphonium chloride | 1100-88-5 [chemicalbook.com]
10. CAS 1100-88-5: Benzyltriphenylphosphonium chloride [cymitquimica.com]

11. Benzyltriphenylphosphonium Chloride, 99% 25 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

12. Benzyltriphenylphosphonium chloride, 99% 100 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

13. fishersci.com [fishersci.com]
14. assets.thermofisher.com [assets.thermofisher.com]
15. Benzyltriphenylphosphonium chloride CAS#: 1100-88-5 [m.chemicalbook.com]

16. Benzyltriphenylphosphonium chloride SDS - Download & Subscribe for Updates
[sdsmanager.com]

17. chemicalbook.com [chemicalbook.com]
18. benchchem.com [benchchem.com]

19. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b094815?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/benzyltriphenylphosphonium-chl-dic7869.html
https://www.benchchem.com/product/b094815
https://www.fishersci.co.uk/shop/products/benzyltriphenylphosphonium-chloride-99-thermo-scientific-1/11487916
https://www.fishersci.co.uk/shop/products/benzyltriphenylphosphonium-chloride-99-thermo-scientific-1/11487916
https://www.chemimpex.com/products/32049
https://www.lookchem.com/404.htm
https://www.scbt.com/p/benzyltriphenylphosphonium-chloride-1100-88-5
https://dept.harpercollege.edu/chemistry/msds/Benzyltriphenylphosphonium%20chloride.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltriphenylphosphonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltriphenylphosphonium-chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5738942.htm
https://cymitquimica.com/cas/1100-88-5/
https://www.fishersci.com/shop/products/benzyltriphenylphosphonium-chloride-99-thermo-scientific/AC106210250
https://www.fishersci.com/shop/products/benzyltriphenylphosphonium-chloride-99-thermo-scientific/AC106210250
https://www.fishersci.com/shop/products/benzyltriphenylphosphonium-chloride-99-thermo-scientific-1/AAA1403422
https://www.fishersci.com/shop/products/benzyltriphenylphosphonium-chloride-99-thermo-scientific-1/AAA1403422
https://www.fishersci.com/store/msds?partNumber=AC106211000&productDescription=BENZYLTRIPHENYLPHOSPHONI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14034~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:29:50~~Benzyltriphenylphosphonium%20chloride~~
https://m.chemicalbook.com/ProductChemicalPropertiesCB5738942_EN.htm
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-benzyltriphenylphosphonium-chloride-en/
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-benzyltriphenylphosphonium-chloride-en/
https://www.chemicalbook.com/msds/benzyltriphenylphosphonium-chloride.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_Precursors_of_1E_3E_4_Chloro_1_3_butadienyl_benzene.pdf
https://www.researchgate.net/post/what_are_the_best_ways_to_get_wittig_reagent_phosphorane_ylide_and_wittig_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ 20. alfa-chemistry.com [alfa-chemistry.com]

e 21. Solved benzyl chloride benzyltriphenylphosphonium chloride | Chegg.com [chegg.com]
e 22. d.web.umkc.edu [d.web.umkc.edu]

e 23. youtube.com [youtube.com]

o 24, wwwl.udel.edu [www1.udel.edu]

 To cite this document: BenchChem. [An In-depth Technical Guide to
Benzyltriphenylphosphonium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094815#benzyltriphenylphosphonium-chloride-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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